Cas no 1550146-34-3 (2-3-fluoro-5-(trifluoromethyl)phenylcyclopropan-1-amine)

• Product Name: 2-3-fluoro-5-(trifluoromethyl)phenylcyclopropan-1-amine
• CAS No: 1550146-34-3
• MF: C₁₀H₉F₄N
• MW: 219.178776502609
• CID: 6431000
• PubChem ID: 115351203
• Update Time: 2025-05-21

2-3-fluoro-5-(trifluoromethyl)phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-3-fluoro-5-(trifluoromethyl)phenylcyclopropan-1-amine
• 1550146-34-3
• 2-[3-fluoro-5-(trifluoromethyl)phenyl]cyclopropan-1-amine
• EN300-1933393

• Inchi： 1S/C10H9F4N/c11-7-2-5(8-4-9(8)15)1-6(3-7)10(12,13)14/h1-3,8-9H,4,15H2
• InChI Key： POZUPBAXKTZXMN-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(C=1)C1CC1N

Computed Properties

• Exact Mass: 219.06711194g/mol
• Monoisotopic Mass: 219.06711194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 2-3-fluoro-5-(trifluoromethyl)phenylcyclopropan-1-amine

Comprehensive Overview of 2-3-fluoro-5-(trifluoromethyl)phenylcyclopropan-1-amine (CAS No. 1550146-34-3)

The compound 2-3-fluoro-5-(trifluoromethyl)phenylcyclopropan-1-amine (CAS No. 1550146-34-3) is a specialized organic molecule featuring a unique cyclopropane ring structure linked to a fluorinated phenyl group. This structural arrangement imparts distinct chemical and physical properties, making it a subject of interest in pharmaceutical and agrochemical research. The presence of both fluoro and trifluoromethyl groups enhances its electronic characteristics, which are critical for interactions in biological systems.

In recent years, fluorinated compounds like 2-3-fluoro-5-(trifluoromethyl)phenylcyclopropan-1-amine have gained attention due to their potential applications in drug discovery. Researchers are particularly intrigued by the role of cyclopropane derivatives in modulating metabolic stability and bioavailability. The compound’s amine functionality further expands its utility as a building block for synthesizing more complex molecules, aligning with the growing demand for novel therapeutic agents.

The synthesis of CAS No. 1550146-34-3 involves multi-step organic reactions, often starting from commercially available fluorinated precursors. Key steps may include cyclopropanation and selective functionalization to introduce the trifluoromethyl group. Advances in catalytic methods, such as palladium-catalyzed cross-coupling, have improved the efficiency of producing such fluorinated phenylcyclopropan-1-amine derivatives. These innovations address the challenges of scalability and purity, which are frequently discussed in academic and industrial forums.

From an applications perspective, 2-3-fluoro-5-(trifluoromethyl)phenylcyclopropan-1-amine is explored in the context of central nervous system (CNS) drug development. Its structural motifs are analogous to those found in compounds targeting neurotransmitter receptors, a hot topic in neuroscience research. Additionally, the fluoro and trifluoromethyl groups contribute to lipophilicity, a property often correlated with blood-brain barrier penetration—a recurring theme in medicinal chemistry discussions.

Environmental and regulatory considerations also play a role in the study of CAS No. 1550146-34-3. Fluorinated compounds are scrutinized for their persistence and potential ecological impact, prompting researchers to develop greener synthetic routes. This aligns with broader industry trends toward sustainable chemistry, a frequently searched topic among professionals and students alike.

In summary, 2-3-fluoro-5-(trifluoromethyl)phenylcyclopropan-1-amine represents a compelling case study in modern organic chemistry. Its structural complexity, combined with its relevance to drug discovery and sustainable synthesis, ensures its place in ongoing scientific discourse. For those interested in fluorinated cyclopropane derivatives or amine-functionalized aromatic compounds, this molecule offers a wealth of research opportunities and practical applications.